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An In-Depth Technical Guide to 6-Chloro-5-hydroxynicotinaldehyde: Sourcing, Synthesis,
and Quality Assurance.

Part 1: Executive Summary & Strategic Importance

6-Chloro-5-hydroxynicotinaldehyde (CAS: 176433-55-9) is a high-value heterocyclic building
block, primarily utilized in the synthesis of tyrosine kinase inhibitors (TKIs) and complex
agrochemicals.[1][2] Its structural uniqueness lies in the tris-substituted pyridine ring: the C6-
chloro group offers a handle for nucleophilic aromatic substitution (

), the C5-hydroxy group provides a site for etherification or hydrogen bonding interactions
within an active site, and the C3-aldehyde serves as a versatile electrophile for condensation
reactions (e.g., Knoevenagel, reductive amination).[1][2]

For drug development professionals, sourcing this compound presents a "buy vs. make"
dilemma.[2] While commercially available, it often commands a significant premium due to the
instability of the aldehyde functionality in the presence of the free phenol and the chloro-
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pyridine moiety.[2] This guide provides a technical roadmap for sourcing, verifying, and—if
necessary—synthesizing this critical intermediate.

Part 2: Chemical Profile & Specifications

Before engaging suppliers, researchers must establish a rigorous specification sheet to avoid
batch failure due to impurities (e.g., the carboxylic acid oxidation product or the des-chloro

analog).[2]
Property Specification Notes
6-Chloro-5-hydroxypyridine-3- Also known as 6-Chloro-5-
IUPAC Name o
carbaldehyde hydroxynicotinaldehyde
Caution:[1] Do not confuse
CAS Number 176433-55-9 with the acid (CAS 1211531-
26-8)
Molecular Formula MW: 157.55 g/mol
) Darkening indicates oxidation
Appearance Pale yellow to tan solid ] o
to the acid or polymerization
- DMSO, Methanol, Ethyl Poor solubility in water; soluble
Solubility ) ] )
Acetate in basic aqueous media
N ) ) - Store under inert atmosphere
Stability Air and light sensitive

(Argon/Nitrogen) at -20°C

Part 3: Sourcing Strategy & Price Comparison

The market for 6-Chloro-5-hydroxynicotinaldehyde is bifurcated into Catalog Suppliers (high
price, fast delivery, small scale) and Bulk Manufacturers (lower price, lead time, kg scale).[1][2]

Market Price Analysis (2024/2025 Estimates)
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) . Typical Pack Price Range . Target
Supplier Tier ] Lead Time .
Size (USD) Audience
Tier 1: Global )
_ Early Discovery /
Catalog(Sigma, 100mg-1g $300 - $600/ g 1-3 Days
. MedChem
Fisher, VWR)
Tier 2:
Specialized
Process
Blocks(Combi-
19g-25¢g $80-$150/9g 3-7 Days Development /
Blocks, BLD
Scale-up
Pharm, Chem-
Impex)
Tier 3: Bulk
Synthesis(Custo $1,500 - $3,000/ GMP
] 100g-1kg 4-8 Weeks )
m CROs in kg Manufacturing
China/India)

Sourcing Insight: The price disparity is driven by the purification difficulty.[2] Tier 1 suppliers
charge for the guarantee of >97% purity and immediate availability.[2] For >10g needs, it is
often more cost-effective to purchase the precursor 6-Chloro-5-hydroxynicotinic acid (CAS

1211531-26-8) and perform the reduction in-house (see Part 5).[1][2]

Recommended Supplier Verification Protocol

When sourcing from Tier 2 or 3 suppliers, demand the following before purchase:

 H-NMR (DMSO-d6): Verify the aldehyde proton singlet (~10.0 ppm) and the absence of the
carboxylic acid broad peak.

e LC-MS: Confirm the correct mass (M+H = 158/160 for Cl isotope pattern).
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o Water Content (KF): High water content accelerates hydrate formation, deactivating the
aldehyde.[2]

Part 4: Synthesis & Manufacturing Context

Understanding the synthesis allows researchers to predict impurities.[2] The most robust route
proceeds via the reduction of the corresponding nicotinic acid or ester.[2]

Synthesis Pathway Diagram

Click to download full resolution via product page

Caption: Step-wise synthesis from commodity chemicals to the target aldehyde. The reduction
of the acid (Inter3) is the critical value-add step.[1][2]

Part 5: Experimental Protocols (Self-Validating
Systems)

If commercial costs are prohibitive, the conversion of the acid to the aldehyde is a viable
internal workflow.[2]

Protocol: Reduction of 6-Chloro-5-hydroxynicotinic Acid
to Aldehyde

Prerequisites:

» Starting Material: Methyl 6-chloro-5-hydroxynicotinate (prepared from acid via
MeOH/H2S04).[1][2]

e Reagents: DIBAL-H (1.0 M in toluene), Anhydrous THF, Rochelle's salt.[2]

Step-by-Step Methodology:
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e Protection (In Situ): The free phenol at C5 is acidic and will consume hydride.[2] It is
recommended to protect it as a silyl ether (TBS-CI, Imidazole) or use excess hydride
(riskier).[2] Recommendation: Use TBS protection.[1]

o Reaction: Dissolve ester in DMF, add TBS-CI (1.2 eq), Imidazole (2.0 eq).[2] Stir 2h.
Workup.

e Reduction:
o Dissolve TBS-protected ester in anhydrous THF under Argon. Cool to -78°C.[2]

o Add DIBAL-H (2.2 eq) dropwise over 30 mins.[2] Causality: Low temperature prevents
over-reduction to the alcohol.[2]

o Stir for 2h at -78°C. Monitor by TLC (System: Hexane/EtOAc 3:1).
e Quench (Critical):
o Add Methanol (excess) at -78°C to destroy excess hydride.[2]

o Add saturated Rochelle's salt (Potassium sodium tartrate) solution.[2] Warm to RT and stir
vigorously for 2h. Causality: This breaks the stable Aluminum-emulsion complex, allowing
phase separation.[2]

o Deprotection:
o Treat the crude silyl-aldehyde with TBAF (1.0 eq) in THF at 0°C for 30 min.
 Purification:

o Flash chromatography (SiO2).[2] Eluent: DCM/MeOH (95:5).[2] The aldehyde is polar due
to the phenolic -OH.[2]

Validation Check:
 NMR: Aldehyde peak at ~10.1 ppm (s, 1H).[2]

e |R: Strong Carbonyl stretch at ~1690 cm~1.[2]
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Part 6: Handling & Stability (The "Trustworthiness"
Pillar)[2]

This compound combines an aldehyde and a phenol, making it prone to Cannizzaro
disproportionation or oxidation in basic or aerobic conditions.[2]

o Storage: Must be stored under inert gas (Argon) at -20°C.

» Solvent Choice: Avoid nucleophilic solvents (like Ethanol) for long-term storage, as
hemiacetals will form.[2] Use DMSO or Anhydrous DMF for stock solutions.[2]

e Reactivity Warning: In basic conditions (

), the phenoxide is formed.[2] While this activates the ring for nucleophilic attack, it also
increases the electron density, making the aldehyde less electrophilic.[2] Adjust reaction
times accordingly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://orgsyn.org/demo.aspx?prep=CV4P0532
https://orgsyn.org/demo.aspx?prep=CV4P0532
https://orgsyn.org/demo.aspx?prep=CV4P0532
https://orgsyn.org/demo.aspx?prep=CV4P0532
https://orgsyn.org/demo.aspx?prep=CV4P0532
https://orgsyn.org/demo.aspx?prep=CV4P0532
https://patents.google.com/patent/CN102675196A/en
https://orgsyn.org/demo.aspx?prep=CV4P0532
https://patents.google.com/patent/CN102675196A/en
https://orgsyn.org/demo.aspx?prep=CV4P0532
https://patents.google.com/patent/CN102675196A/en
https://orgsyn.org/demo.aspx?prep=CV4P0532
https://orgsyn.org/demo.aspx?prep=CV4P0532
https://orgsyn.org/demo.aspx?prep=CV4P0532
https://orgsyn.org/demo.aspx?prep=CV4P0532
https://orgsyn.org/demo.aspx?prep=CV4P0532
https://www.benchchem.com/product/b069868?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b069868?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sources

e 1. CN102675196A - Method for preparing 5,6-chloronicotinic acid from 2,3-dichloro-5-
trichlorine picoline (DCTC) short steaming residue - Google Patents [patents.google.com]

e 2. Organic Syntheses Procedure [orgsyn.org]

¢ To cite this document: BenchChem. [6-Chloro-5-hydroxynicotinaldehyde supplier and price
comparison]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b069868/docs#6-chloro-5-hydroxynicotinaldehyde-
supplier-and-price-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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